Cas no 1689-08-3 (Thiophene,3-(9-anthracenyl)-)

Thiophene,3-(9-anthracenyl)- structure
Thiophene,3-(9-anthracenyl)- structure
Product Name:Thiophene,3-(9-anthracenyl)-
CAS No:1689-08-3
MF:C18H12S
MW:260.352883338928
CID:154760
PubChem ID:264383
Update Time:2025-04-19

Thiophene,3-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiophene,3-(9-anthracenyl)-
    • 3-anthracen-9-ylthiophene
    • 3-(anthracen-9-yl)thiophene
    • AC1L6BRK
    • AC1Q7G7W
    • AR-1E7324
    • CTK4D3151
    • NCIOpen2_006426
    • NSC99465
    • 1689-08-3
    • NSC-99465
    • DTXSID40295059
    • Inchi: 1S/C18H12S/c1-3-7-16-13(5-1)11-14-6-2-4-8-17(14)18(16)15-9-10-19-12-15/h1-12H
    • InChI Key: YSDIVYCNDQKWPF-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 260.06606
  • Monoisotopic Mass: 260.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.225
  • Boiling Point: 381.1°Cat760mmHg
  • Flash Point: 137.8°C
  • Refractive Index: 1.731
  • PSA: 0
  • LogP: 5.72150
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